6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one
Overview
Description
“6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one” is a chemical compound with the molecular formula C17H16O7 . It has an average mass of 332.305 Da and a monoisotopic mass of 332.089600 Da .
Molecular Structure Analysis
The molecular structure of “6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one” consists of 17 carbon atoms, 16 hydrogen atoms, and 7 oxygen atoms . The exact spatial arrangement of these atoms contributes to the unique properties of this compound.Physical And Chemical Properties Analysis
The compound “6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one” has a molecular formula of C17H16O7, an average mass of 332.305 Da, and a monoisotopic mass of 332.089600 Da .Scientific Research Applications
Electrophilic Reactivity Studies
6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one and its derivatives have been studied for their electrophilic reactivity. Ferreira et al. (2012) explored the nucleophilic addition reactions of related xanthene compounds, revealing significant insights into their molecular electrophilicity and reactivity in extended conjugated systems (Ferreira et al., 2012).
NMR Spectroscopy in Structural Elucidation
The structural elucidation of xanthene derivatives, closely related to 6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one, has been a focus area, utilizing NMR spectroscopy. Davis and Pierens (2006) detailed the 1H and 13C NMR assignments for new xanthone compounds isolated from endophytic fungi (Davis & Pierens, 2006).
Acid Catalyzed Rearrangements
Research by Gabbutt et al. (1998) investigated the acid-catalyzed rearrangement of related xanthen-9-ones, demonstrating the synthesis and cycloaddition reactions of these compounds under various conditions (Gabbutt et al., 1998).
Application in Corrosion Inhibition
Arrousse et al. (2021) conducted a theoretical study on the synthesis of xanthene-based compounds, demonstrating their potential as inhibitors against the corrosion of mild steel in acidic media. This highlights the industrial and material science applications of xanthen-9-ones (Arrousse et al., 2021).
Photochemical Properties
Antony et al. (2013) introduced a xanthene derivative as a transition-metal-free carbon monoxide releasing molecule, activated by visible light. This study underscores the potential of xanthene compounds in photochemical applications (Antony et al., 2013).
properties
IUPAC Name |
6-hydroxy-1,2,3,7-tetramethoxyxanthen-9-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O7/c1-20-11-5-8-10(6-9(11)18)24-12-7-13(21-2)16(22-3)17(23-4)14(12)15(8)19/h5-7,18H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDGGHTUGFLZII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80801471 |
Source
|
| Record name | 6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80801471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one | |
CAS RN |
64756-87-2 |
Source
|
| Record name | 6-Hydroxy-1,2,3,7-tetramethoxy-9H-xanthen-9-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80801471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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